Cas no 459-47-2 (1-Ethyl-4-fluorobenzene)

1-Ethyl-4-fluorobenzene structure
1-Ethyl-4-fluorobenzene structure
Product Name:1-Ethyl-4-fluorobenzene
CAS No:459-47-2
MF:C8H9F
MW:124.155465841293
MDL:MFCD00039218
CID:82328
PubChem ID:136303
Update Time:2025-04-18

1-Ethyl-4-fluorobenzene Chemical and Physical Properties

Names and Identifiers

    • 1-Ethyl-4-fluorobenzene
    • 4-Fluoroethylbenzene
    • 4-Ethyl(fluorobenzene)
    • 4-Ethylfluorobenzene
    • p-Fluoroethylbenzene
    • MFCD00039218
    • CS-0207142
    • Benzene, 1-ethyl-4-fluoro-
    • FT-0607758
    • 4-fluoro-ethylbenzene
    • 459-47-2
    • AKOS006227767
    • p-Ethyl fluorobenzene
    • SCHEMBL131869
    • DTXSID10196645
    • W-202813
    • 1-Ethyl-4-fluorobenzene, 97%
    • p-Ethylfluorobenzene
    • CL-0737
    • A826938
    • EN300-108636
    • Ethyl-4-fluorobenzene
    • 1-ethyl-4-fluoro-benzene
    • DB-019168
    • MDL： MFCD00039218
    • Inchi： 1S/C8H9F/c1-2-7-3-5-8(9)6-4-7/h3-6H,2H2,1H3
    • InChI Key： BLDNWXVISIXWKZ-UHFFFAOYSA-N
    • SMILES： FC1C=CC(=CC=1)CC
    • BRN： 1856987

Computed Properties

  • Exact Mass: 124.06900
  • Monoisotopic Mass: 124.069
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 1
  • Complexity: 72.6
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Topological Polar Surface Area: 0A^2

Experimental Properties

  • Color/Form: Not determined
  • Density: 0.994 g/cm3 (0 ºC)
  • Boiling Point: 142-143 ºC (755 Torr)
  • Flash Point: 28.9±6.2 ºC,
  • Refractive Index: 1.4724 (589.3 nm 20 ºC)
  • Solubility: Almost insoluble (0.052 g/l) (25 º C),
  • Water Partition Coefficient: Not miscible in water.
  • PSA: 0.00000
  • LogP: 2.38810
  • Solubility: Not determined

1-Ethyl-4-fluorobenzene Security Information

  • Hazard Statement： Irritant
  • Hazardous Material transportation number：1993
  • Hazard Category Code： 36/37/38
  • Safety Instruction： S26-S36/37/39
  • Hazardous Material Identification： Xi F
  • HazardClass：3
  • PackingGroup：III
  • Safety Term：3
  • Packing Group：III
  • Risk Phrases：R10

1-Ethyl-4-fluorobenzene Customs Data

  • HS CODE：2903999090
  • Customs Data：

    China Customs Code:

    2903999090

    Overview:

    2903999090 Other aromatic halogenated derivatives. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2903999090 halogenated derivatives of aromatic hydrocarbons VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%

1-Ethyl-4-fluorobenzene Pricemore >>

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